5-(3,4,5-Trimethoxy-benzylidene)-hydantoin

• Molecular Formula: C13H14N2O5
• Molecular Weight: 278.26 g/mol
• IUPAC Name: 5-[(3,4,5-trimethoxyphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C13H14N2O5/c1-18-9-5-7(6-10(19-2)11(9)20-3)4-8-12(16)15-13(17)14-8/h4-6H,1-3H3,(H2,14,15,16,17)
• InChI Key: MIPHJRZSHMVBJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)NC(=O)N2

Description

5-(3,4,5-Trimethoxy-benzylidene)-hydantoin is a useful research compound. Its molecular formula is C13H14N2O5 and its molecular weight is 278.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3,4,5-trimethoxybenzaldehyde (2.497 g.) and hydantoin (1.276 g., 1 molar ratio) in water (15 ml) was heated to 70°. Monoethanolamine (1.17 g., 1.5 molar ratio) was added, followed by magnetic stirring and heating (90°-92°, bath temperature) for 4 hours. Usual workup gave the title compound as a yellow solid (2.950 g.), m.p. 266°-268°. Crystallization from dioxane (80% recovery) gave m.p. 268°-270°.

Synthesis routes and methods II

Procedure details